![molecular formula C9H8N2O2S B6228414 methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate CAS No. 1507632-76-9](/img/no-structure.png)
methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate
Overview
Description
Methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate (MTPA) is a heterocyclic compound belonging to the thiazolo[4,5-c]pyridine family. It is a white solid with a molecular weight of 208.3 g/mol and a melting point of 121-125 °C. MTPA is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, dyes, and other organic compounds. It is also used as a catalyst in the synthesis of various compounds.
Scientific Research Applications
Methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate has been used in a variety of scientific research applications, including studies of its biochemical and physiological effects. It has been used to study its effects on the immune system, its anti-inflammatory properties, and its potential as an anti-tumor agent. It has also been used to study its effects on the cardiovascular system, its anti-oxidant properties, and its potential as an anti-microbial agent.
Mechanism of Action
Methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. It is thought to act by blocking the activity of COX-2, which prevents the production of pro-inflammatory compounds, such as prostaglandins. The inhibition of COX-2 by methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate may also reduce the production of other compounds involved in inflammation, such as leukotrienes and thromboxanes.
Biochemical and Physiological Effects
methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-microbial properties. It has also been shown to have anti-tumor, anti-viral, and anti-allergic effects. In addition, methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate has been shown to have a protective effect against cardiovascular disease and to reduce the risk of stroke.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate in laboratory experiments include its low cost, its ease of synthesis, and its availability. It is also relatively stable and has a low toxicity. The main limitation of using methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate in laboratory experiments is its low solubility in water.
Future Directions
For research on methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate include further investigations into its potential as an anti-tumor agent, its effects on the cardiovascular system, and its anti-inflammatory properties. Additionally, further research is needed to better understand its mechanism of action, its effects on the immune system, and its potential as an anti-microbial agent. Further research is also needed to investigate its potential as an anti-allergic agent and its potential use in the treatment of various diseases. Finally, further research is needed to explore the potential of methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate as a drug delivery system.
Synthesis Methods
Methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate can be synthesized from the reaction of ethyl acetoacetate and thiourea in the presence of an acid catalyst. The reaction proceeds through a nucleophilic substitution reaction and yields methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate as the major product. The reaction can be conducted in aqueous or organic solvents, such as methanol or ethanol. The reaction is typically conducted at temperatures between 80-90 °C, and the reaction time is typically between 1-2 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate involves the condensation of 2-aminothiazole with 2-bromo-5-chloropyridine followed by esterification with methyl chloroacetate.", "Starting Materials": [ "2-aminothiazole", "2-bromo-5-chloropyridine", "methyl chloroacetate", "potassium carbonate", "dimethylformamide", "acetonitrile", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-aminothiazole is reacted with 2-bromo-5-chloropyridine in the presence of potassium carbonate and dimethylformamide to form 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}amine.", "Step 2: 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}amine is then esterified with methyl chloroacetate in the presence of acetonitrile to form methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate.", "Step 3: The final product is isolated by precipitation with diethyl ether and purification by recrystallization from water." ] } | |
CAS RN |
1507632-76-9 |
Product Name |
methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate |
Molecular Formula |
C9H8N2O2S |
Molecular Weight |
208.2 |
Purity |
95 |
Origin of Product |
United States |
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